N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-4-butoxybenzamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-4-butoxybenzamide
• InChI: InChI=1S/C24H23N3O2/c1-2-3-15-29-20-13-11-17(12-14-20)24(28)25-19-8-6-7-18(16-19)23-26-21-9-4-5-10-22(21)27-23/h4-14,16H,2-3,15H2,1H3,(H,25,28)(H,26,27)
• InChI Key: CQHNVXFIPMYCRO-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5 g/mol

Description

The compound “N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-4-butoxybenzamide” is a type of organic compound. It is mainly used as a semiconductor-based polymer for the fabrication of electronic devices, which include organic thin film transistors (OTFTs), polymeric solar cells (PSCs) and organic light emitting diodes (OLEDs).

Synthesis Analysis

The compound was synthesized and characterized by 1H NMR, IR, elemental and X-ray analysis. A good quality single crystal was grown by slow evaporation solution growth technique to investigate their X-ray structure.

Molecular Structure Analysis

The compound crystallizes in a triclinic crystal system with space group P-1 and having the unit cell parameters of a = 10.2350 (5) Ǻ, b = 14.7494 (7) Ǻ, c = 24.2813 (11) Ǻ, α = 79.084 (4) °, β = 83.927 (4) °, γ = 80.039 (4) °, V = 3534.8 (3) Å 3 and Z = 12. The molecules are arranged in a linear manner and crystal packing is stabilized by N–H···O, N–H···N, C–H···O, C–H···π and π–π intermolecular interactions.

Chemical Reactions Analysis

The compound shows various hydrogen bond patterns e.g. R2^1(6), R2^2(10), R2^2(8), R2^1(7) and R4^4(30). These interactions generate various hydrogen bond patterns.

Future Directions

The future directions for this compound could involve further exploration of its potential applications in the field of medicinal chemistry, given the diverse biological activities associated with similar compounds. Additionally, further studies could be conducted to investigate its potential use in the fabrication of electronic devices.